6-(3-Chlorophenyl)-6-oxohexanenitrile
Overview
Description
6-(3-Chlorophenyl)-6-oxohexanenitrile, also known as CP-OHCN, is an organonitrile compound that is used in various scientific research applications. It is composed of two benzene rings and an oxohexanenitrile group, and is a highly reactive compound with a wide range of potential applications. It has been studied in depth due to its potential to be used in a variety of research applications, and its unique structure has allowed for a range of interesting studies.
Scientific Research Applications
Generation and Reactivity of Related Chemical Species
One study delves into the generation and reactivity of the 4-aminophenyl cation through photolysis, highlighting the formation of complex products and intermediates under specific conditions (Guizzardi et al., 2001). This work sheds light on the intricate dynamics and potential applications of photolytic reactions in synthetic chemistry.
Catalytic Activity and Synthesis of Complex Molecules
Another area of research focuses on the synthesis, characterization, and catalytic activity of metallophthalocyanines, revealing their potential in cyclohexene oxidation. This study provides insights into the use of these complexes in oxidation reactions, offering a pathway for the synthesis of value-added chemicals (Gökçe et al., 2013).
Environmental and Industrial Applications
Research into the hydrodechlorination and further hydrogenation of chlorophenols to cyclohexanone in water over Pd nanoparticles highlights the environmental and industrial relevance of such processes. This work demonstrates the efficiency of novel catalysts in treating chlorophenol pollutants and their potential in synthesizing industrial chemicals (Dong et al., 2015).
Probing Metal-Metal and Ligand-Ligand Interactions
Studies on luminescent mono- and binuclear cyclometalated platinum(II) complexes explore the impact of metal-metal and ligand-ligand interactions on emission properties. These findings have implications for the design of materials with specific optical properties, relevant in lighting and display technologies (Lai et al., 1999).
Fluorination Effects on Electronic Structure and Photovoltaic Response
The influence of end-group fluorination on the properties of indacenodithienothiophene-based electron acceptors for solar cells is examined. This research provides valuable information for the development of high-performance solar cell materials with enhanced photovoltaic response (Aldrich et al., 2019).
Mechanism of Action
Target of Action
Compounds with similar structures, such as carbonyl cyanide m-chlorophenyl hydrazone (cccp), have been found to inhibit oxidative phosphorylation .
Mode of Action
Cccp, a compound with a similar structure, acts as a protonophore, altering the permeability of the mitochondrial inner membrane to protons and causing the dissipation of the proton gradient across the inner mitochondrial membrane .
Biochemical Pathways
Compounds like cccp disrupt oxidative phosphorylation, a crucial biochemical pathway involved in energy production .
Result of Action
Cccp, a compound with a similar structure, causes the gradual destruction of living cells and death of the organism .
properties
IUPAC Name |
6-(3-chlorophenyl)-6-oxohexanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO/c13-11-6-4-5-10(9-11)12(15)7-2-1-3-8-14/h4-6,9H,1-3,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUQKXHMKAPIHIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)CCCCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90642236 |
Source
|
| Record name | 6-(3-Chlorophenyl)-6-oxohexanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90642236 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898767-70-9 |
Source
|
| Record name | 3-Chloro-ε-oxobenzenehexanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898767-70-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(3-Chlorophenyl)-6-oxohexanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90642236 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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